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Compound of Interest

Compound Name: Acid Yellow 25

Cat. No.: B1290562 Get Quote

Introduction Acid Yellow 25 is an acidic dye used in various industries, including textiles. The

release of this dye into wastewater poses a significant environmental threat due to its color,

persistence, and potential toxicity. Adsorption using activated carbon is a highly effective and

widely used method for removing such dyes from aqueous solutions. Activated carbon

possesses a porous structure and a large surface area, providing abundant active sites for the

adsorption of dye molecules. This document provides detailed protocols for studying the

adsorption of Acid Yellow 25 on activated carbon, including adsorbent preparation, batch

adsorption experiments, and data analysis. The provided methodologies are intended for

researchers and scientists in environmental science and chemical engineering.

Experimental Protocols
Protocol 1: Preparation of Activated Carbon
This protocol describes the preparation of activated carbon from a biomass precursor, such as

Paulownia tomentosa, as an example. Commercially available activated carbon can also be

used after washing and drying.

Materials:

Biomass precursor (e.g., Paulownia tomentosa wood)

Deionized (DI) water

Furnace
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Grinder or mill

Sieves

Procedure:

Washing and Drying: Thoroughly wash the raw biomass with tap water followed by deionized

water to remove any surface impurities like dust and soil.

Dry the washed material in an oven at 80-110°C for 24 hours.[1]

Crushing and Sieving: Grind the dried biomass into a powder using a grinder or mill.[2] Sieve

the powder to obtain a uniform particle size (e.g., <150 µm).[3]

Carbonization/Activation: Place the powdered material in a crucible and heat it in a furnace.

A two-step process can be used: initial carbonization at a lower temperature (e.g., 300°C)

followed by activation at a higher temperature (e.g., 600°C) under a nitrogen atmosphere to

increase surface area and carbon content.[4][5][6]

Final Preparation: After activation, allow the activated carbon to cool to room temperature.

Wash it with DI water to remove any remaining impurities and dry it in an oven at 110°C for

24 hours.[1]

Store the final activated carbon product in a sealed, dry container for subsequent

experiments.

Protocol 2: Preparation of Adsorbate Solution (Acid
Yellow 25)
Materials:

Acid Yellow 25 (AY 25) dye powder

Deionized (DI) water

Volumetric flasks

Analytical balance

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubs.acs.org/doi/10.1021/je9902894
https://www.researchgate.net/profile/Ijost-Ijost/publication/377332207_How_to_Purify_and_Experiment_with_Dye_Adsorption_using_Carbon_Step-by-Step_Procedure_from_Carbon_Conversion_from_Agricultural_Biomass_to_Concentration_Measurement_Using_UV_Vis_Spectroscopy/links/65a0a955bc30165e6e343f8e/How-to-Purify-and-Experiment-with-Dye-Adsorption-using-Carbon-Step-by-Step-Procedure-from-Carbon-Conversion-from-Agricultural-Biomass-to-Concentration-Measurement-Using-UV-Vis-Spectroscopy.pdf?origin=scientificContributions
https://pubs.acs.org/doi/10.1021/acs.iecr.3c01303
https://www.scilit.com/publications/e1fc86df54847c74bc416b9b1c917a5a
https://www.researchgate.net/publication/384122609_Removal_of_acidic_dyes_acid_yellow_25_and_acid_red_4_from_wastewater_by_degassed_activated_carbon
https://www.ingentaconnect.com/content/degruyter/pac/2025/00000097/00000003/art00005?crawler=true&mimetype=application/pdf
https://pubs.acs.org/doi/10.1021/je9902894
https://www.benchchem.com/product/b1290562?utm_src=pdf-body
https://www.benchchem.com/product/b1290562?utm_src=pdf-body
https://www.benchchem.com/product/b1290562?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Stock Solution Preparation: Accurately weigh a specific amount of AY 25 dye powder (e.g., 1

gram).

Dissolve the powder in a 1000 mL volumetric flask with DI water to prepare a stock solution

of 1000 mg/L.[7]

Working Solutions: Prepare working solutions of desired concentrations (e.g., 10, 20, 50, 100

mg/L) by diluting the stock solution with DI water.[8] Use the dilution formula C1V1 = C2V2

for accurate preparation.

Protocol 3: Batch Adsorption Experiments
This protocol outlines the procedure for conducting batch adsorption studies to evaluate the

effects of various parameters.

Materials & Equipment:

Prepared activated carbon

AY 25 working solutions

Erlenmeyer flasks (e.g., 250 mL)

Orbital shaker[9]

pH meter

0.1M HCl and 0.1M NaOH solutions[7]

Syringe filters or centrifuge

UV-Vis Spectrophotometer[9]

Procedure:

Standard Setup: In a series of Erlenmeyer flasks, add a fixed volume of AY 25 solution (e.g.,

50 or 100 mL).[9][10]
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Add a predetermined mass of activated carbon (adsorbent dose) to each flask.

Place the flasks on an orbital shaker and agitate at a constant speed (e.g., 200 rpm) and

temperature.[9]

Parameter Variation: To study the effect of different parameters, vary one parameter at a time

while keeping others constant:

Contact Time: Withdraw samples at different time intervals (e.g., 5, 10, 15, 30, 60, 120,

180 min) to determine the equilibrium time.[4][6][11]

Adsorbent Dose: Vary the mass of activated carbon (e.g., 0.025 g to 0.2 g) in the flasks.[9]

Initial Dye Concentration: Use AY 25 solutions of different initial concentrations.

pH: Adjust the initial pH of the dye solutions using 0.1M HCl or 0.1M NaOH before adding

the adsorbent.[9]

Temperature: Conduct the experiments at different temperatures (e.g., 293 K, 313 K, 333

K) using a temperature-controlled shaker.[5][9]

Sample Analysis: After agitation for the specified time, separate the adsorbent from the

solution by filtration or centrifugation.[9][10]

Measure the final concentration of AY 25 in the filtrate using a UV-Vis spectrophotometer at

the dye's maximum wavelength (λmax).

Protocol 4: Data Analysis
Calculations:

Adsorption Capacity at Equilibrium (qₑ, mg/g):

Calculate the amount of dye adsorbed per unit mass of adsorbent using the following

equation:[9] qₑ = (C₀ - Cₑ) * V / W

Where:
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C₀ = Initial dye concentration (mg/L)

Cₑ = Equilibrium dye concentration (mg/L)

V = Volume of the solution (L)

W = Mass of the adsorbent (g)

Kinetic Models: Analyze the adsorption kinetics by fitting the experimental data to models like

pseudo-first-order and pseudo-second-order. The pseudo-second-order model is often found

to best describe dye adsorption on activated carbon.[12][13]

Isotherm Models: Analyze the equilibrium data using isotherm models such as the Langmuir

and Freundlich models to understand the adsorption mechanism.[4][12]

Thermodynamic Parameters: Calculate the Gibbs free energy (ΔG°), enthalpy (ΔH°), and

entropy (ΔS°) changes to determine the spontaneity and nature of the adsorption process.[4]

[5]

Data Presentation
The following tables summarize key quantitative data reported for the adsorption of Acid
Yellow 25 on activated carbon.

Table 1: Kinetic Model Parameters for Acid Yellow 25 Adsorption

Kinetic Model Parameters Value Reference

Pseudo-first-order Rate Constant (k₁)
Varies with initial
concentration

[13]

Pseudo-second-order Rate Constant (k₂)

Predominant model

for the adsorption

process

[13]

| | Equilibrium Adsorption Capacity (qₑ,calc) | Correlates well with experimental data |[4][6] |

Table 2: Isotherm Model Parameters for Acid Yellow 25 Adsorption
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Isotherm Model Parameters Value Reference

Langmuir

Maximum
Adsorption
Capacity (qₘₐₓ)

555.55 mg/g [4][5][6]

Langmuir Constant

(Kₗ)
-

Freundlich
Freundlich Constant

(Kբ)
-

| | Adsorption Intensity (1/n) | 0.85, 0.82, 0.78 at 20, 40, 60 °C |[6] |

Table 3: Thermodynamic Parameters for Acid Yellow 25 Adsorption

Thermodynami
c Parameter

Symbol Value Interpretation Reference

Enthalpy

Change
ΔH° 19.44 kJ/mol

Endothermic
process

[4][5][6]

Gibbs Free

Energy Change
ΔG°

-251.72 J/mol (at

293 K)
Spontaneous [4][5]

-1058.06 J/mol

(at 313 K)

Spontaneity

increases with

temperature

[4][5]

-2367.84 J/mol

(at 333 K)
[4][5]

| Entropy Change | ΔS° | Positive | Increased randomness at the solid-solution interface |[5] |

Visualizations
The following diagrams illustrate the experimental workflow and the conceptual mechanism of

adsorption.
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Caption: Experimental workflow for Acid Yellow 25 adsorption studies.
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Caption: Conceptual stages of Acid Yellow 25 adsorption onto activated carbon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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